5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[2-(4-fluorophenyl)-2-oxoethyl]-7-(furan-2-yl)-2-morpholin-4-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C21H17FN4O4S/c22-14-5-3-13(4-6-14)15(27)12-26-20(28)18-19(17(24-26)16-2-1-9-30-16)31-21(23-18)25-7-10-29-11-8-25/h1-6,9H,7-8,10-12H2
• InChI Key: JAQMHQWFIBDEJT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)C4=CC=C(C=C4)F)C5=CC=CO5
• Molecular Formula: C21H17FN4O4S
• Molecular Weight: 440.4 g/mol

Description

5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C21H17FN4O4S and its molecular weight is 440.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is part of a broader category of heterocyclic compounds that have been synthesized through various chemical reactions. For instance, novel [1,3]thiazolo[4,5-d]pyridazin-4(5H)-ones have been synthesized in yields of 78–87% via the reaction of methyl 5-benzoyl(α-furoyl or α-thienyl)-2-aminosubstituted-thiazol-4-carboxylates with hydrazine. These compounds, including variations with morpholino groups, have been characterized by spectroscopic methods, demonstrating their diverse chemical structures and potential for further functionalization (Demchenko et al., 2015).

Biological Activity

Research on similar structures has shown promising biological activities. For example, compounds with morpholino and thiazolo[4,5-d]pyridazinone structures have been evaluated for their analgesic and anti-inflammatory activities in vivo, showing significant potential in these areas. Such studies underscore the importance of these compounds in the development of new therapeutic agents (Demchenko et al., 2015).

Antimicrobial and Antitumor Potential

Further research into related compounds has revealed antimycobacterial activity among synthesized fluorinated benzothiazolo imidazole compounds, highlighting the antimicrobial potential of compounds within this chemical class. Such findings suggest the possibility of developing new antimicrobial agents based on these structural motifs (Sathe et al., 2011). Additionally, certain derivatives have demonstrated remarkable antitumor activity, such as the synthesis, characterization, and biological activity assessment of 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine, showcasing the potential for cancer therapy applications (Mamatha S.V et al., 2019).